1,4-bis[(4-isopropylphenyl)sulfonyl]-1,4-diazepane

• IUPAC Name: 1,4-bis[(4-propan-2-ylphenyl)sulfonyl]-1,4-diazepane
• InChI: InChI=1S/C23H32N2O4S2/c1-18(2)20-6-10-22(11-7-20)30(26,27)24-14-5-15-25(17-16-24)31(28,29)23-12-8-21(9-13-23)19(3)4/h6-13,18-19H,5,14-17H2,1-4H3
• InChI Key: UGWFGOSUYHTBGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C23H32N2O4S2
• Molecular Weight: 464.6 g/mol

Description

Synthesis Analysis

• Ugi Multicomponent Reaction for Diazepane Systems : A study by Banfi et al. (2007) explores a two-step approach for synthesizing diazepane systems, employing a Ugi multicomponent reaction followed by an intramolecular SN2 reaction. This method efficiently produces 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones and aliphatic 1-sulfonyl 1,4-diazepan-5-ones under different cyclization conditions, highlighting a versatile route for synthesizing similar compounds (Banfi et al., 2007).

Molecular Structure Analysis

• X-Ray Analysis of Diazepane Derivatives : Ramirez-Montes et al. (2012) conducted a study on the synthesis and structural characterization of six 1,4-diazepanes. These were synthesized through the reduction of bisbenzoxazolidines and analyzed using X-ray crystallography, revealing their molecular structures and conformation (Ramirez-Montes et al., 2012).

Chemical Reactions and Properties

• Synthesis of Sulfonated Polytriazoles : A study by Saha et al. (2017) describes the synthesis of semifluorinated sulfonated polytriazole copolymers using diazide monomers, showcasing the chemical versatility of diazepane-like structures in polymer synthesis (Saha et al., 2017).
• Sequential Sulfonyl Group Migration : Heo et al. (2020) explored the sequential migration of sulfonyl groups in the synthesis of 1,4-diazepines from an aza-[5 + 2] cycloaddition reaction, demonstrating the dynamic chemical behavior of sulfonyl groups in diazepane derivatives (Heo et al., 2020).

Physical Properties Analysis

• Thermal Behavior and Polymorphism : A study by Laus et al. (2011) on the salts of 1,4-diazabicyclo[2.2.2]octane revealed their thermal behavior and polymorphic properties, indicating the significance of physical properties in diazepane-related compounds (Laus et al., 2011).

Chemical Properties Analysis

• Reactivity with Silylcyanide : Takeuchi et al. (2008) investigated the reactivity of a disilyne compound with silylcyanide, forming a bis-adduct and a 1,4-diaza-2,3-disilabenzene analogue. This study demonstrates the reactivity of diazepane-like structures with other chemical species (Takeuchi et al., 2008).